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Compound of Interest

Compound Name: 1-Phenyl-4-(4-pyridinyl)piperazine

Cat. No.: B080489

In-Depth Technical Guide: 1-Phenyl-4-(4-
pyridinyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of 1-
Phenyl-4-(4-pyridinyl)piperazine, a compound of interest in pharmaceutical research and
development.

Molecular Structure and Properties

1-Phenyl-4-(4-pyridinyl)piperazine is a heterocyclic compound featuring a phenyl group and
a pyridinyl group attached to a central piperazine ring. Its chemical properties are summarized
in the table below.

Property Value Source
Molecular Formula Ci1sH17Ns [1112]
Molecular Weight 239.32 g/mol [1][2]

clcee(ccl)NICCN(CCl)c2een
cc2

Canonical SMILES

CAS Number 14549-61-2 [1]
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Structural Visualization

The two-dimensional structure of 1-Phenyl-4-(4-pyridinyl)piperazine is depicted below. This
visualization aids in understanding the spatial arrangement of the atoms and functional groups
within the molecule.

Molecular structure of 1-Phenyl-4-(4-pyridinyl)piperazine.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis and characterization of 1-
Phenyl-4-(4-pyridinyl)piperazine is not readily available in the public domain, general
methodologies for the synthesis of phenylpiperazine derivatives can be adapted.

Synthesis

A common method for the synthesis of N-arylpiperazines is the Buchwald-Hartwig amination.
This palladium-catalyzed cross-coupling reaction involves the reaction of an aryl halide or
triflate with a piperazine.

General Protocol for Buchwald-Hartwig Amination:

» Reaction Setup: In a nitrogen-purged glovebox or Schlenk line, a reaction vessel is charged
with 1-phenylpiperazine, 4-chloropyridine (or a related electrophile), a palladium catalyst
(e.g., Pdz(dba)s), a phosphine ligand (e.g., BINAP), and a base (e.g., sodium tert-butoxide).

o Solvent: Anhydrous toluene or dioxane is typically used as the solvent.

» Reaction Conditions: The reaction mixture is heated under an inert atmosphere (e.g.,
nitrogen or argon) at a temperature ranging from 80 to 120 °C for several hours.

o Workup and Purification: Upon completion, the reaction is cooled to room temperature,
diluted with a suitable organic solvent, and washed with water and brine. The organic layer is
then dried over a drying agent (e.g., anhydrous sodium sulfate), filtered, and concentrated
under reduced pressure. The crude product is then purified by column chromatography on
silica gel.
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Another potential synthetic route involves the reaction of bis(2-chloroethyl)amine with 4-
aminopyridine to form the piperazine ring, followed by N-arylation with a suitable phenylating
agent.

Characterization

The synthesized 1-Phenyl-4-(4-pyridinyl)piperazine can be characterized using various
analytical techniques to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum would be expected to show characteristic signals for the
aromatic protons of the phenyl and pyridinyl rings, as well as the methylene protons of the
piperazine ring. The integration of these signals would correspond to the number of protons
in each environment.

e 13C NMR: The carbon NMR spectrum would display distinct peaks for each unique carbon
atom in the molecule, including the aromatic carbons and the aliphatic carbons of the
piperazine ring.

Mass Spectrometry (MS):

o Electron lonization (EI-MS): This technique would provide the molecular weight of the
compound and characteristic fragmentation patterns that can aid in structural elucidation.

» High-Resolution Mass Spectrometry (HRMS): HRMS would be used to determine the exact
mass of the molecule, further confirming its elemental composition.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS can be employed to determine the purity of the synthesized compound and to identify
any potential impurities. The retention time in the gas chromatogram and the mass spectrum of
the eluted peak would be compared to a reference standard if available.

Logical Relationship of Synthesis and
Characterization
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The following diagram illustrates the logical workflow from the synthesis of 1-Phenyl-4-(4-
pyridinyl)piperazine to its structural confirmation.
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Workflow for the synthesis and characterization of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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